![molecular formula C11H20OSi B6224891 3-[(trimethylsilyl)methyl]spiro[3.3]heptan-1-one CAS No. 2768327-23-5](/img/no-structure.png)
3-[(trimethylsilyl)methyl]spiro[3.3]heptan-1-one
Overview
Description
3-[(Trimethylsilyl)methyl]spiro[3.3]heptan-1-one, or 3-TMS, is an organic compound that has been used in a variety of scientific applications, including biochemical and physiological studies. It is a colorless, odorless, and non-toxic compound that is soluble in both water and alcohol. 3-TMS is a member of the spiroketal family of compounds, which are characterized by their unique ring structures. The compound has been studied for its potential applications in drug synthesis, as well as for its biochemical and physiological effects.
Scientific Research Applications
3-TMS has been studied for its potential applications in drug synthesis and biochemical and physiological studies. It has been used as a model compound to study the mechanism of enzyme-catalyzed reactions, such as the hydrolysis of esters. It has also been used to study the mechanism of action of various drugs and to investigate the physiological effects of compounds on living cells. 3-TMS has also been used as a starting material for the synthesis of various compounds, including pharmaceuticals, pesticides, and agrochemicals.
Mechanism of Action
3-TMS is believed to interact with proteins and enzymes in a variety of ways. It has been shown to bind to proteins through hydrogen bonding, hydrophobic interactions, and electrostatic interactions. It has also been shown to bind to enzymes, such as proteases, and to inhibit their activity. The compound has also been shown to interact with other biomolecules, such as DNA and lipids, and to affect their structure and function.
Biochemical and Physiological Effects
3-TMS has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as proteases, and to affect the structure and function of other biomolecules, such as DNA and lipids. It has also been shown to affect the metabolism of cells, including the production of energy and the synthesis of proteins and other molecules. In addition, 3-TMS has been shown to have an antimicrobial effect, inhibiting the growth of bacteria, fungi, and viruses.
Advantages and Limitations for Lab Experiments
3-TMS is a non-toxic, odorless, and colorless compound that is soluble in both water and alcohol. This makes it ideal for use in laboratory experiments, as it is easy to handle and store. The compound is also relatively inexpensive and can be synthesized in high yields. However, the compound is also relatively unstable and can degrade over time, making it unsuitable for long-term storage. In addition, the compound is relatively insoluble in organic solvents, making it difficult to use in organic synthesis reactions.
Future Directions
The potential applications of 3-TMS are vast and its biochemical and physiological effects are still being studied. Future research could focus on the use of 3-TMS in drug synthesis, as well as its potential therapeutic applications. In addition, further research could focus on the mechanism of action of the compound and its interactions with proteins and enzymes. Finally, research could focus on the development of new methods for synthesizing 3-TMS and improving its stability and solubility.
Synthesis Methods
3-TMS can be synthesized from a variety of starting materials, including trimethylsilyl chloride and 1-methyl-3-spiro[3.3]heptane. The reaction between these two compounds is catalyzed by a tertiary amine and yields 3-TMS as the major product. The reaction is highly efficient, with yields of up to 99%. The reaction can be carried out in a variety of solvents, including toluene, hexane, and dichloromethane. The reaction is typically completed in a few hours at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(trimethylsilyl)methyl]spiro[3.3]heptan-1-one involves the reaction of a spirocyclic ketone with a trimethylsilylmethyl anion.", "Starting Materials": [ "Spirocyclic ketone", "Trimethylsilylmethyl anion", "Solvent" ], "Reaction": [ "Prepare the trimethylsilylmethyl anion by reacting trimethylsilyl chloride with sodium hydride in a suitable solvent.", "Add the trimethylsilylmethyl anion to the spirocyclic ketone in the presence of a suitable solvent and a catalyst such as tetrabutylammonium fluoride.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction with water and extract the product with an organic solvent.", "Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2768327-23-5 |
Product Name |
3-[(trimethylsilyl)methyl]spiro[3.3]heptan-1-one |
Molecular Formula |
C11H20OSi |
Molecular Weight |
196.4 |
Purity |
95 |
Origin of Product |
United States |
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